Cas no 1193-17-5 (trans-3-Methylcyclohexanamine)

trans-3-Methylcyclohexanamine Properties

Names and Identifiers

• trans-3-Methylcyclohexanamine
• Cyclohexanamine,3-methyl-, (1R,3R)-rel-
• trans-3-Methylcyclohexylamine
• 3-trans-Methylcyclohexanamine
• Cyclohexanamine,3-methyl-, trans- (9CI)
• Cyclohexylamine, 3-methyl-, trans- (8CI)
• trans-1-Amino-3-methylcyclohexane
• trans-3-Methyl-1-cyclohexylamine
• trans-3-Methyl-cyclohexylamine
• AKOS022172172
• (1R,3R)-3-methylcyclohexan-1-amine
• 1193-17-5
• Cyclohexanamine, 3-methyl-, (1R,3R)-rel-
• SCHEMBL895892
• (1r)-trans-3-methyl-cyclohexylamine
• (1R,3R)-3-Methyl-cyclohexylamine
• 64869-66-5
• +Expand

• MDL： MFCD22417113
• InChIKey： SKCBLCKGWHWRHP-IBPYSEMRSA-N
• Inchi： InChI=1S/2C7H15N/c2*1-6-3-2-4-7(8)5-6/h2*6-7H,2-5,8H2,1H3/t2*6-,7-/m10/s1
• SMILES： N[C@@H]1C[C@H](CCC1)C.N[C@H]1C[C@@H](CCC1)C

Computed Properties

• Exact Mass: 113.120449
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 113.120449
• Heavy Atom Count: 16
• Complexity: 70.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Refractive Index: 1.4547
• Boiling Point: 141.98°C (estimate)
• Melting Point: -8.5°C (estimate)
• Flash Point: 22.2°C
• Density: 0.8572